Cas no 42793-97-5 ( )

  structure
  structure
Product Name: 
CAS No:42793-97-5
MF:C27H24O8
MW:476.474668502808
CID:928442
PubChem ID:298316
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (3,4-dibenzoyloxy-5-methoxy-oxolan-2-yl)methyl benzoate
    • (3,4-dibenzoyloxy-5-methoxyoxolan-2-yl)methyl benzoate
    • SCHEMBL13146114
    • Methyl 2,3,5-tri-O-benzoyl-alpha-D-arabinoside
    • NSC-170260
    • Methyl 2,3,5-tri-O-benzoylpentofuranoside #
    • MLS003911813
    • NSC400281
    • AKOS001046004
    • CHEMBL1454160
    • AKOS016879862
    • MLS001174194
    • XJKNQPQTQXKNOC-UHFFFAOYSA-N
    • HMS2872E03
    • NSC-400281
    • SMR000589003
    • Methyl 2,3,5-tri-O-benzoylpentofuranoside
    • Methyl .beta.-d-riboside tribenzoate
    • [3,4-BIS(BENZOYLOXY)-5-METHOXYOXOLAN-2-YL]METHYL BENZOATE
    • Methyl 2,3,5-tri-O-benzoyl-a-D-arabinofuranoside
    • Z56872192
    • NSC170260
    • DTXSID10962701
    • 1093344-99-0
    • 42793-97-5
    • 2-((Benzoyloxy)methyl)-5-methoxytetrahydrofuran-3,4-diyl dibenzoate
    •  
    • Inchi: 1S/C27H24O8/c1-31-27-23(35-26(30)20-15-9-4-10-16-20)22(34-25(29)19-13-7-3-8-14-19)21(33-27)17-32-24(28)18-11-5-2-6-12-18/h2-16,21-23,27H,17H2,1H3
    • InChI Key: XJKNQPQTQXKNOC-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC

Computed Properties

  • Exact Mass: 476.14712
  • Monoisotopic Mass: 476.14711772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • PSA: 97.36
  • LogP: 3.66590
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd